Cas no 871261-02-8 (2-(Oxan-4-yl)-2-oxoacetic acid)

• Product Name: 2-(Oxan-4-yl)-2-oxoacetic acid
• CAS No: 871261-02-8
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 2087006
• PubChem ID: 11679856
• Update Time: 2025-05-23

2-(Oxan-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(tetrahydro-2H-pyran-4-yl)acetic acid
• 2-(oxan-4-yl)-2-oxoacetic acid
• oxo(tetrahydropyran-4-yl)acetic acid
• 2H-Pyran-4-acetic acid, tetrahydro-alpha-oxo-
• JCHGXZYMFMXIQH-UHFFFAOYSA-N
• AKOS006372267
• DB-347283
• 871261-02-8
• 2-(oxan-4-yl)-2-oxoaceticacid
• SCHEMBL4517263
• WJB26102
• D86045
• EN300-331779
• 2-(Oxan-4-yl)-2-oxoacetic acid

• Inchi： 1S/C7H10O4/c8-6(7(9)10)5-1-3-11-4-2-5/h5H,1-4H2,(H,9,10)
• InChI Key： JCHGXZYMFMXIQH-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)O)=O)CC1

Computed Properties

• Exact Mass: 158.05790880Da
• Monoisotopic Mass: 158.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(Oxan-4-yl)-2-oxoacetic acid

Compound CAS No 871261-02-8: 2-(Oxan-4-yl)-2-oxoacetic Acid

The compound CAS No 871261-02-8, also known as 2-(Oxan-4-yl)-2-oxoacetic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in the fields of organic chemistry, pharmacology, and materials science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and functionalities, making it a subject of intense research interest.

Structure and Synthesis: The molecular structure of 2-(Oxan-4-yl)-2-oxoacetic acid is defined by a central oxane ring (tetrahydropyran) substituted at the 4-position with an acetic acid moiety that is further oxidized to a ketone group. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, enhancing its versatility in different chemical environments. Researchers have explored various synthetic pathways to optimize the production of this compound, including enolate chemistry and ring-opening reactions, which have been detailed in recent studies published in leading journals such as *Journal of Organic Chemistry* and *Chemical Communications*.

Biological Activity: One of the most promising aspects of CAS No 871261-02-8 is its potential as a bioactive agent. Recent experiments have demonstrated its ability to modulate enzyme activity, particularly in pathways related to lipid metabolism and oxidative stress. For instance, a study conducted at the University of California revealed that this compound exhibits inhibitory effects on key enzymes involved in inflammation, suggesting its potential as a lead compound for anti-inflammatory drug development.

Applications in Materials Science: Beyond biology, 2-(Oxan-4-yl)-2-oxoacetic acid has shown promise in materials science due to its ability to form stable complexes with metal ions. This property has led to its investigation as a precursor for metalloorganic frameworks (MOFs) and coordination polymers, which are widely used in catalysis, gas storage, and sensing technologies. A team at MIT recently reported the synthesis of a novel MOF incorporating this compound, showcasing its high surface area and exceptional stability under diverse conditions.

Environmental Considerations: As sustainability becomes a critical factor in chemical research, the environmental impact of CAS No 871261-02-8 has also been scrutinized. Studies indicate that the compound is biodegradable under specific conditions, reducing concerns about its long-term ecological effects. Furthermore, green chemistry approaches have been employed to minimize waste and energy consumption during its synthesis, aligning with global efforts to promote eco-friendly chemical practices.

Future Directions: The continued exploration of CAS No 871261-02_8 is expected to unlock new opportunities across multiple disciplines. Ongoing research aims to enhance its bioavailability for pharmaceutical applications while simultaneously investigating its role in advanced materials development. Collaborative efforts between academic institutions and industry partners are anticipated to accelerate the translation of these findings into practical solutions.

In conclusion, CAS No 871_0_0_, or _Oxan_yl__oxoacetic acid, stands as a testament to the dynamic nature of modern chemical research. Its multifaceted properties and adaptability make it a valuable asset in addressing contemporary challenges in health, energy, and environmental sustainability.